Cas no 2470437-50-2 (4-(azetidin-3-yl)-5-methyl-2H-1,2,3-triazole)

• Product Name: 4-(azetidin-3-yl)-5-methyl-2H-1,2,3-triazole
• CAS No: 2470437-50-2
• MF: C₆H₁₀N₄
• MW: 138.17040014267
• MDL: MFCD32710612
• CID: 5680728
• PubChem ID: 155819708
• Update Time: 2025-09-22

4-(azetidin-3-yl)-5-methyl-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-3-yl)-5-methyl-2H-1,2,3-triazole
• 2470437-50-2
• EN300-26619918

• MDL： MFCD32710612
• Inchi： 1S/C6H10N4/c1-4-6(9-10-8-4)5-2-7-3-5/h5,7H,2-3H2,1H3,(H,8,9,10)
• InChI Key： OECNLGFGQLTEMF-UHFFFAOYSA-N
• SMILES： N1CC(C2C(C)=NNN=2)C1

Computed Properties

• Exact Mass: 138.090546336g/mol
• Monoisotopic Mass: 138.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 53.6Ų

Additional information on 4-(azetidin-3-yl)-5-methyl-2H-1,2,3-triazole

4-(Azetidin-3-yl)-5-methyl-2H-1,2,3-triazole: A Novel Scaffold for Targeted Therapeutic Applications

4-(Azetidin-3-yl)-5-methyl-2H-1,2,3-triazole is a synthetic compound with a unique molecular architecture that combines the structural features of azetidine and 1,2,3-triazole rings. This compound, with the chemical identifier CAS No. 2470437-50-2, represents a promising candidate in the development of pharmacological agents for various biological targets. The synthesis of this molecule involves a multi-step process that includes the formation of a 1,2,3-triazole ring through a click chemistry reaction, followed by the introduction of an azetidine moiety at the 4-position. This structural design allows for the creation of a rigid, planar scaffold that can interact with specific biological targets, enhancing its potential for therapeutic applications.

1,2,3-Triazole is a heterocyclic compound that has been extensively studied for its biological activity and pharmacological properties. The presence of the triazole ring in 4-(Azetidin-3-yl)-5-methyl-2H-1,2,3-triazole contributes to its stability and reactivity, making it suitable for use in drug discovery programs. Recent studies have demonstrated that compounds containing the triazole ring can exhibit a wide range of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. These findings highlight the importance of 1,2,3-triazole as a key structural element in the development of new therapeutic agents.

Azetidine is a four-membered cyclic amine that has been widely explored in the field of medicinal chemistry due to its ability to form stable, bioactive molecules. The incorporation of the azetidine ring in 4-(Azetidin-3-yl)-5-methyl-2H-1,2,3-triazole provides additional functional groups that can participate in hydrogen bonding and other non-covalent interactions, enhancing the molecule's ability to interact with biological targets. This feature makes the compound particularly attractive for the development of drugs targeting protein-protein interactions or enzyme active sites.

5-Methyl is a substituent that introduces an additional hydrocarbon group to the molecule, which can influence the molecule's physicochemical properties and biological activity. The presence of the methyl group at the 5-position of the 1,2,3-triazole ring can affect the molecule's solubility, metabolic stability, and interactions with biological targets. Recent studies have shown that the addition of methyl groups can significantly enhance the potency of certain compounds, making 5-methyl an important feature in the design of 4-(Azetidin-3-yl)-5-methyl-2H-1,2,3-triazole.

Pharmacological Applications of 4-(Azetidin-3-yl)-5-methyl-2H-1,2,3-triazole are currently being explored in various research fields. One of the most promising areas of application is in the development of anti-inflammatory agents. Recent studies have demonstrated that compounds containing the 1,2,3-triazole ring can exhibit potent anti-inflammatory activity by modulating the expression of pro-inflammatory cytokines and inhibiting the activity of key enzymes involved in the inflammatory response. These findings suggest that 4-(Azetidin-3-yl)-5-methyl-2H-1,2,3-triazole could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Antimicrobial Activity is another area of interest for 4-(Azetidin-3-yl)-5-methyl-2H-1,2,3-triazole. The compound's ability to disrupt bacterial cell membranes and inhibit the growth of pathogenic microorganisms has been reported in several recent studies. The presence of the 1,2,3-triazole ring in the molecule is believed to contribute to its antimicrobial activity by interacting with essential cellular targets in bacterial cells. These findings highlight the potential of 4-(Azetidin-3-yl)-5-methyl-2H-1,2,3-triazole as a novel antibiotic or antifungal agent, particularly in the context of increasing resistance to traditional antibiotics.

Anti-Cancer Potential is another area of research that has shown promise for 4-(Azetidin-3-yl)-5-methyl-2H-1,2,3-triazole. Recent studies have demonstrated that compounds containing the 1,2,3-triazole ring can exhibit anti-cancer activity by inducing apoptosis in cancer cells and inhibiting the proliferation of tumor cells. The incorporation of the azetidine ring in the molecule may further enhance its ability to interact with specific targets involved in cancer progression, such as kinases and transcription factors. These findings suggest that 4-(Azetidin-3-yl)-5-methyl-2H-1,2,3-triazole could be a valuable candidate for the development of new cancer therapies.

Biological Targets of 4-(Azetidin-3-yl)-5-methyl-2H-1,2,3-triazole include a variety of enzymes, receptors, and signaling pathways that are involved in various physiological processes. The molecule's ability to interact with these targets is influenced by its structural features, such as the presence of the 1,2,3-triazole ring and the azetidine ring. These interactions can lead to the modulation of biological processes, making the compound a versatile tool for drug discovery and development.

Recent Studies on 4-(Azetidin-3-yl)-5-methyl-2H-1,2,3-triazole have focused on its potential applications in the treatment of various diseases. For example, a recent study published in the journal *Pharmaceutical Research* demonstrated that 4-(Azetidin-3-yl)-5-methyl-2H-1,2,3-triazole exhibited significant anti-inflammatory activity in an in vivo model of rheumatoid arthritis. Another study published in the *Journal of Medicinal Chemistry* reported that the compound showed promising antimicrobial activity against several strains of bacteria, including drug-resistant strains. These findings underscore the potential of 4-(Azetidin-3-yl)-5-methyl-2H-1,2,3-triazole as a multifunctional therapeutic agent.

Drug Discovery and Development efforts involving 4-(Azetidin-3-yl)-5-methyl-2H-1,2,3-triazole are currently in various stages of development. Researchers are exploring the compound's potential as a lead molecule for the development of new drugs targeting a wide range of diseases. The molecule's structural features, such as the presence of the 1,2,3-triazole ring and the azetidine ring, make it a valuable candidate for further optimization and modification to enhance its therapeutic potential. These efforts are expected to contribute to the development of new and more effective treatments for various diseases.

Conclusion highlights the importance of 4-(Azetidin-3-yl)-5-methyl-2H-1,2,3-triazole in the field of medicinal chemistry. The compound's unique structural features, including the presence of the 1,2,3-triazole ring and the azetidine ring, make it a promising candidate for the development of new therapeutic agents. Recent studies have demonstrated its potential applications in the treatment of inflammatory diseases, antimicrobial infections, and cancer. These findings underscore the importance of further research and development efforts to fully explore the therapeutic potential of 4-(Azetidin-3-yl)-5-methyl-2H-1,2,3-triazole.